4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile

• IUPAC Name: 4-(2-methoxyphenyl)-6-phenyl-2-prop-2-ynylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C22H16N2OS/c1-3-13-26-22-19(15-23)18(17-11-7-8-12-21(17)25-2)14-20(24-22)16-9-5-4-6-10-16/h1,4-12,14H,13H2,2H3
• InChI Key: RGRDCSFFSORTNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC(=C2C#N)SCC#C)C3=CC=CC=C3
• Molecular Formula: C22H16N2OS
• Molecular Weight: 356.4 g/mol

Description

4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile, also known as MPTP-N, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a derivative of nicotinonitrile and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile is not fully understood. However, it has been shown to selectively bind to microtubules and inhibit their polymerization. This results in the disruption of microtubule dynamics, which can lead to the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects
4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile has been shown to have biochemical and physiological effects, including its ability to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to selectively bind to microtubules and disrupt their dynamics, which can affect cellular processes such as cell division and intracellular transport.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile in lab experiments is its ability to selectively bind to microtubules, which can be useful for studying the dynamics of these structures in live cells. However, one limitation of using 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile is its potential toxicity, which can affect the viability of cells and the accuracy of experimental results.

Future Directions

There are several future directions for the study of 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the study of the mechanism of action of 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile, which can provide insights into its potential applications in scientific research. Additionally, the development of new derivatives of 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile with improved properties and reduced toxicity can also be explored.

Scientific Research Applications

4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile has been studied for its potential applications in scientific research, including its use as a fluorescent probe for imaging cellular structures. 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile has been shown to selectively bind to microtubules and can be used to visualize microtubule dynamics in live cells. 4-(2-methoxyphenyl)-6-phenyl-2-(prop-2-yn-1-ylthio)nicotinonitrile has also been studied for its potential applications in cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.